Cas no 62025-74-5 (Pyrazinecarboxylic acid, 4,5-dihydro-3,6-dimethyl-5-oxo-, methyl ester)

• Product Name: Pyrazinecarboxylic acid, 4,5-dihydro-3,6-dimethyl-5-oxo-, methyl ester
• CAS No: 62025-74-5
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• CID: 460341
• PubChem ID: 71390559
• Update Time: 2025-04-19

Pyrazinecarboxylic acid, 4,5-dihydro-3,6-dimethyl-5-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Pyrazinecarboxylic acid, 4,5-dihydro-3,6-dimethyl-5-oxo-, methyl ester
• methyl 2,5-dimethyl-6-oxo-1H-pyrazine-3-carboxylate
• 62025-74-5
• Methyl 3,6-dimethyl-5-oxo-4,5-dihydropyrazine-2-carboxylate
• DTXSID80812461

• Inchi： 1S/C8H10N2O3/c1-4-6(8(12)13-3)9-5(2)7(11)10-4/h1-3H3,(H,10,11)
• InChI Key： FMHVFMBLJVLIII-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(C)NC(C(C)=N1)=O)=O

Computed Properties

• Exact Mass: 182.0692
• Monoisotopic Mass: 182.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 67.8Ų

Experimental Properties

• PSA: 67.76